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Compound of Interest

Compound Name:
(1R,2R)-2-methoxycyclopentan-1-

ol

Cat. No.: B3056796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of the chiral

compound (1R,2R)-2-methoxycyclopentan-1-ol and its related stereoisomers. Due to the

specificity of the requested stereoisomer, this document consolidates both experimentally

determined data for closely related isomers and computationally predicted data for the broader

chemical structure.

Chemical Identity and Structure
(1R,2R)-2-methoxycyclopentan-1-ol is a substituted cyclopentane derivative characterized by

a hydroxyl group and a methoxy group in a specific trans configuration on a five-membered

ring.

IUPAC Name: (1R,2R)-2-methoxycyclopentan-1-ol

Molecular Formula: C₆H₁₂O₂

CAS Number: 73453-62-0 (for the specific (1R,2R)-isomer)

General CAS Number: 7429-45-0, 13051-91-7 (for stereoisomeric mixtures or other specific

isomers like the cis-form)[1]
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Physical and Chemical Properties
The following table summarizes the available quantitative data for 2-methoxycyclopentan-1-ol.

It is important to note that experimental data has been reported for the cis-isomer, which serves

as a valuable reference point for the physical characteristics of this molecular structure.

Computed properties are provided for the general structure.

Property Value Data Type Reference / Source

Molecular Weight 116.16 g/mol Computed PubChem

Boiling Point
181.3 °C at 760

mmHg
Experimental

Guidechem (for cis-

isomer)[2]

Density 1.01 g/cm³ Experimental
Guidechem (for cis-

isomer)[2]

Refractive Index 1.455 Experimental
Guidechem (for cis-

isomer)[2]

Flash Point 71.2 °C Experimental
Guidechem (for cis-

isomer)[2]

Exact Mass 116.083729621 Da Computed PubChem[1]

Topological Polar

Surface Area
29.5 Å² Computed PubChem[1]

Hydrogen Bond Donor

Count
1 Computed PubChem[1]

Hydrogen Bond

Acceptor Count
2 Computed PubChem[1]

Rotatable Bond Count 1 Computed PubChem[1]

Logical Workflow for Compound Characterization
The physical properties detailed above are typically determined after the synthesis and

purification of a chemical compound. The following diagram illustrates a standard workflow for

the characterization of a new chemical entity.
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Synthesis & Purification Analysis & Characterization

Chemical Synthesis Purification
(e.g., Distillation, Chromatography)

Structural Elucidation
(NMR, MS, IR)

Physical Property Measurement
(Boiling Point, Density, etc.)

Click to download full resolution via product page

Standard workflow for chemical synthesis and characterization.

Experimental Protocols
While specific experimental protocols for (1R,2R)-2-methoxycyclopentan-1-ol are not

available in the public literature, the following sections describe the standard methodologies

used to determine the key physical properties listed above.

Determination of Boiling Point
The boiling point of a liquid is determined at a specific atmospheric pressure, typically at 760

mmHg (1 atm).

Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with

a thermometer, a condenser, and a receiving flask. A heating mantle is used for controlled

heating.

Methodology (Distillation Method):

The purified liquid sample is placed in the round-bottom flask with boiling chips to ensure

smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm leading to the condenser to accurately measure the temperature of the vapor that

is in equilibrium with the boiling liquid.

The liquid is heated gradually.

The temperature is recorded when the vapor condensation ring passes the thermometer

bulb and a steady temperature is maintained throughout the distillation of the bulk
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material. This steady temperature is recorded as the boiling point.

The atmospheric pressure is recorded, and if it deviates significantly from 760 mmHg, a

pressure correction is applied using a nomograph.

Determination of Density
The density of a liquid is its mass per unit volume and is typically measured at a specified

temperature (e.g., 20°C or 25°C).

Apparatus: A pycnometer (a glass flask with a precise and known volume) and an analytical

balance.

Methodology:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed.

The pycnometer is filled with the sample liquid, taking care to avoid air bubbles. The

stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is allowed to equilibrate to a constant, known temperature in a water

bath.

The filled pycnometer is weighed again to determine the mass of the liquid.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance and is temperature-dependent.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Methodology:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).
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A few drops of the liquid sample are placed on the prism of the refractometer.

The prisms are closed and locked.

While looking through the eyepiece, the adjustment knob is turned until the boundary line

between the light and dark regions is sharp and centered in the crosshairs.

The refractive index value is read from the instrument's scale. The temperature at which

the measurement is made is also recorded, often as a subscript to the symbol nD (e.g.,

nD²⁰).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methoxycyclopentan-1-ol | C6H12O2 | CID 139020 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Page loading... [guidechem.com]

To cite this document: BenchChem. [Technical Guide: Physical Properties of (1R,2R)-2-
methoxycyclopentan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3056796#1r-2r-2-methoxycyclopentan-1-ol-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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